Tris(4-vinylphenyl)phosphine

• IUPAC Name: tris(4-ethenylphenyl)phosphane
• InChI: InChI=1S/C24H21P/c1-4-19-7-13-22(14-8-19)25(23-15-9-20(5-2)10-16-23)24-17-11-21(6-3)12-18-24/h4-18H,1-3H2
• InChI Key: DJLBVUYUIACDIU-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C=C)C3=CC=C(C=C3)C=C
• Molecular Formula: C24H21P
• Related CAS: 947343-19-3
• Molecular Weight: 340.4 g/mol

Description

Tris(4-vinylphenyl)phosphine is a useful research compound. Its molecular formula is C24H21P and its molecular weight is 340.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis and Metal Complex Formation :

  • Tris(4-vinylphenyl)phosphine has been used in the formation of metal complexes, particularly with rhodium(I). These complexes exhibit interesting structural properties, such as five-coordination and the formation of dimeric structures with bridging halogen atoms (Hall & Nyholm, 1972).
  • Another study demonstrated the use of related tris-phosphines in rhodium-catalyzed reactions, specifically the 1,4-addition of alkynes to vinyl ketones, showcasing the potential of these compounds in catalytic processes (Lerum & Chisholm, 2004).

• Synthesis of Porous Polymers :

  • Tris(4-vinylphenyl)phosphine has been utilized in the synthesis of novel Pd-loaded porous polymers, displaying tunable properties based on the oxidation state of the phosphorus core. These polymers have shown efficacy in Suzuki–Miyaura coupling reactions and demonstrate potential in various catalytic applications (Jiang et al., 2015).

• Organic Synthesis :

  • The compound has been involved in the synthesis of new functionalized tri(pyridinium) compounds. These products are derived from a chemoselective synthesis involving related phosphines, indicating the versatility of tris(4-vinylphenyl)phosphine in organic synthetic routes (Gusarova et al., 2008).

• Electrochemical Applications :

  • In the field of electrochemistry, related tris-phosphines have been used as additives in electrolytes for high voltage Li-ion batteries. This application demonstrates the potential utility of Tris(4-vinylphenyl)phosphine in improving the performance of energy storage devices (Xu et al., 2012).

• Phosphine Ligand Development :

  • The synthesis of tris(2,6-diisopropyl-4-methoxyphenyl)phosphine, a compound with similar core structure, was undertaken to explore the effects of substituents on the properties of crowded triarylphosphines. This research contributes to the understanding of how modifications to phosphine ligands can alter their electronic properties (Sasaki, Sasaki & Yoshifuji, 2008).